Cas no 2609740-81-8 (2,2,2-Trifluoro-1-[(4S)-4-(3-hydroxypropyl)-2,2-dimethyl-pyrrolidin-1-YL]ethanone)

• Product Name: 2,2,2-Trifluoro-1-[(4S)-4-(3-hydroxypropyl)-2,2-dimethyl-pyrrolidin-1-YL]ethanone
• CAS No: 2609740-81-8
• MF: C₁₁H₁₈F₃NO₂
• MW: 253.261333942413
• CID: 5461368
• Update Time: 2026-03-10

2,2,2-Trifluoro-1-[(4S)-4-(3-hydroxypropyl)-2,2-dimethyl-pyrrolidin-1-YL]ethanone Chemical and Physical Properties

Names and Identifiers

• AT26475
• 2,2,2-TRIFLUORO-1-[(4S)-4-(3-HYDROXYPROPYL)-2,2-DIMETHYL-PYRROLIDIN-1-YL]ETHANONE
• 2,2,2-Trifluoro-1-[(4S)-4-(3-hydroxypropyl)-2,2-dimethyl-pyrrolidin-1-YL]ethanone

• Inchi： 1S/C11H18F3NO2/c1-10(2)6-8(4-3-5-16)7-15(10)9(17)11(12,13)14/h8,16H,3-7H2,1-2H3/t8-/m0/s1
• InChI Key： TZFYTUFEAJZGLO-QMMMGPOBSA-N
• SMILES： FC(C(N1C[C@@H](CCCO)CC1(C)C)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 289
• XLogP3: 1.9
• Topological Polar Surface Area: 40.5

Additional information on 2,2,2-Trifluoro-1-[(4S)-4-(3-hydroxypropyl)-2,2-dimethyl-pyrrolidin-1-YL]ethanone

Research Brief on 2,2,2-Trifluoro-1-[(4S)-4-(3-hydroxypropyl)-2,2-dimethyl-pyrrolidin-1-YL]ethanone (CAS: 2609740-81-8)

The compound 2,2,2-Trifluoro-1-[(4S)-4-(3-hydroxypropyl)-2,2-dimethyl-pyrrolidin-1-YL]ethanone (CAS: 2609740-81-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral pyrrolidine derivative, characterized by its trifluoroethyl ketone moiety and hydroxypropyl side chain, exhibits unique physicochemical properties that make it a promising candidate for drug discovery and development. Recent studies have focused on its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the context of central nervous system (CNS) disorders and metabolic diseases.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic utility of 2609740-81-8 as a building block for novel gamma-aminobutyric acid (GABA) receptor modulators. The researchers demonstrated that the stereochemical integrity of the (4S)-pyrrolidine core is crucial for maintaining high binding affinity to GABA_A receptor subtypes. The trifluoroethyl ketone group was found to enhance metabolic stability while the hydroxypropyl side chain contributed to improved blood-brain barrier permeability, as evidenced by in vitro and in vivo pharmacokinetic studies.

In parallel research, scientists at several pharmaceutical companies have investigated 2609740-81-8 as a precursor for developing prolyl hydroxylase (PHD) inhibitors. The compound's ability to chelate iron ions through its ketone and hydroxyl groups makes it particularly suitable for this application. A recent patent application (WO2023051234) describes its use in synthesizing next-generation anemia treatments that mimic hypoxia-inducible factor (HIF) stabilization, showing superior oral bioavailability compared to current clinical candidates.

Structural-activity relationship (SAR) studies have revealed that the 2,2-dimethyl substitution on the pyrrolidine ring of 2609740-81-8 significantly reduces oxidative metabolism in liver microsomes, addressing a common limitation of similar compounds. Nuclear magnetic resonance (NMR) and X-ray crystallography analyses have provided detailed insights into its conformational preferences, which appear to be critical for its biological activity. Quantum mechanical calculations suggest that the trifluoromethyl group induces a strong dipole moment that may facilitate interactions with target proteins.

Current challenges in working with 2609740-81-8 include its sensitivity to strong bases and the need for specialized purification techniques to maintain optical purity. However, recent advances in continuous flow chemistry have enabled more efficient large-scale production, with several contract manufacturing organizations now offering kilogram quantities at >99% enantiomeric excess. The compound's growing importance is reflected in its inclusion in the latest edition of the Pharmaceutical Intermediates Catalog from major chemical suppliers.

Future research directions for 2609740-81-8 include exploration of its potential in PROTAC (proteolysis targeting chimera) development, where its structural features could facilitate ternary complex formation between target proteins and E3 ubiquitin ligases. Preliminary data presented at the 2024 American Chemical Society National Meeting suggests promising results in this emerging therapeutic modality, particularly for targeting previously "undruggable" oncoproteins.